Cas no 31460-11-4 (Acetic acid, (dichlorophosphinyl)-, methyl ester)

• Product name: Acetic acid, (dichlorophosphinyl)-, methyl ester
• CAS No: 31460-11-4
• MF: C₃H₅Cl₂O₃P
• MW: 190.949760198593
• CID: 1447507
• PubChem ID: 12780664

Acetic acid, (dichlorophosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (dichlorophosphinyl)-, methyl ester
• methyl 2-dichlorophosphorylacetate
• dichloro-1-carboxymethyl-phosphonate
• methyl dichlorophosphonoacetate
• Methyl (dichlorophosphoryl)acetate
• DTXSID00509684
• 31460-11-4

• Inchi： InChI=1S/C3H5Cl2O3P/c1-8-3(6)2-9(4,5)7/h2H2,1H3
• InChI Key： KTKMVNMQZHNJPT-UHFFFAOYSA-N
• SMILES： COC(=O)CP(=O)(Cl)Cl

Computed Properties

• Exact Mass: 189.93500
• Monoisotopic Mass: 189.9353364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 53.18000
• LogP: 1.83010